Cas no 2230807-85-7 (4-(butan-2-yl)-1,3-thiazol-2-amine hydrobromide)

• Product Name: 4-(butan-2-yl)-1,3-thiazol-2-amine hydrobromide
• CAS No: 2230807-85-7
• MF: C₇H₁₃BrN₂S
• MW: 237.160519361496
• MDL: MFCD31667119
• CID: 5184412
• PubChem ID: 137965712
• Update Time: 2025-10-29

4-(butan-2-yl)-1,3-thiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(butan-2-yl)-1,3-thiazol-2-amine hydrobromide

• MDL： MFCD31667119
• Inchi： 1S/C7H12N2S.BrH/c1-3-5(2)6-4-10-7(8)9-6;/h4-5H,3H2,1-2H3,(H2,8,9);1H
• InChI Key： VHVFVXOVDCNDRS-UHFFFAOYSA-N
• SMILES： S1C=C(C(CC)C)N=C1N.[H]Br

Additional information on 4-(butan-2-yl)-1,3-thiazol-2-amine hydrobromide

Recent Advances in the Study of 4-(butan-2-yl)-1,3-thiazol-2-amine hydrobromide (CAS: 2230807-85-7)

4-(butan-2-yl)-1,3-thiazol-2-amine hydrobromide (CAS: 2230807-85-7) is a thiazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities. The growing interest in this molecule is driven by its versatility and the need for novel bioactive compounds to address emerging health challenges.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 4-(butan-2-yl)-1,3-thiazol-2-amine hydrobromide. A 2023 publication in the Journal of Medicinal Chemistry highlighted its efficacy as a potent inhibitor of bacterial biofilm formation, particularly against multidrug-resistant strains of Staphylococcus aureus. The study employed a combination of in vitro assays and molecular docking simulations to demonstrate the compound's ability to disrupt key bacterial signaling pathways, offering a potential new strategy to combat antibiotic resistance.

In the context of anticancer research, a preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that 4-(butan-2-yl)-1,3-thiazol-2-amine hydrobromide exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung adenocarcinoma. The compound was found to induce apoptosis via the mitochondrial pathway, as evidenced by increased caspase-3 activity and DNA fragmentation. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

The synthesis and optimization of 4-(butan-2-yl)-1,3-thiazol-2-amine hydrobromide have also been areas of active investigation. A recent patent application (WO2023056789) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. The method utilizes green chemistry principles, such as solvent-free reactions and catalytic hydrogenation, making it more sustainable for large-scale production.

Despite these advancements, challenges remain in the clinical translation of 4-(butan-2-yl)-1,3-thiazol-2-amine hydrobromide. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 4-(butan-2-yl)-1,3-thiazol-2-amine hydrobromide represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and relatively simple chemical structure make it an attractive candidate for further optimization and clinical evaluation. Future research should focus on expanding its therapeutic applications, improving pharmacokinetic profiles, and elucidating its precise mechanisms of action at the molecular level.